Cas no 117-69-1 (1-Naphthalenesulfonicacid,4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3-hydroxy-7-nitro-)

• Product Name: 1-Naphthalenesulfonicacid,4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3-hydroxy-7-nitro-
• CAS No: 117-69-1
• MF: C₂₀H₁₄N₄O₁₀S₂
• MW: 534.475962162018
• CID: 215271
• PubChem ID: 135565762
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3-hydroxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,4-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3-hydroxy-7-nitro-
• 4-[(6-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]-3-hydroxy-7-nitronaphthalene-1-sulphonic acid
• 4-((6-Amino-1-hydroxy-3-sulpho-2-naphthyl)azo)-3-hydroxy-7-nitronaphthalene-1-sulphonic acid
• 7-amino-4-hydroxy-3-[(2Z)-2-(6-nitro-2-oxo-4-sulfonaphthalen-1(2H)-ylidene)hydrazinyl]naphthalene-2-sulfonic acid
• 4-[(6-Amino-1-hydroxy-3-sulfo-2-naphthyl)azo]-3-hydroxy-7-nitronaphthalene-1-sulfonic acid
• 4-[(6-Amino-1-hydroxy-3-sulfonaphthalen-2-yl)azo]-3-hydroxy-7-nitro-1-naphthalenesulfonic acid
• 4-[2-(6-Amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3-hydroxy-7-nitro-1-naphthalenesulfonic acid
• NS00041756
• UNII-610V6N90VZ
• DTXSID201113395
• EINECS 204-203-7
• Q27263269
• 117-69-1
• 4-((6-Amino-1-hydroxy-3-sulfo-2-naphthyl)azo)-3-hydroxy-7-nitro-1-naphthalenesulfonic acid
• 4-[(6-Amino-1-hydroxy-3-sulfo-2-naphthyl)azo]-3-hydroxy-7-nitro-1-naphthalenesulfonic acid
• 610V6N90VZ
• 1-NAPHTHALENESULFONIC ACID, 4-(2-(6-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHALENYL)DIAZENYL)-3-HYDROXY-7-NITRO-
• EC 204-203-7
• SCHEMBL14269274

• Inchi： 1S/C20H14N4O10S2/c21-10-1-3-12-9(5-10)6-17(36(32,33)34)19(20(12)26)23-22-18-13-4-2-11(24(27)28)7-14(13)16(8-15(18)25)35(29,30)31/h1-8,25-26H,21H2,(H,29,30,31)(H,32,33,34)/b23-22+
• InChI Key： SFBLUULLOPIYCB-GHVJWSGMSA-N
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])/N=N/C1C(=C2C=CC(=CC2=CC=1S(=O)(=O)O)N)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 534.01522
• Monoisotopic Mass: 534.015134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259
• XLogP3: 2.1

Experimental Properties

• Density: 1.9
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.808
• PSA: 239.59